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Compound of Interest

3-(2-Methoxyethyl)oxolan-3-amine
Compound Name:

hydrochloride
CAS No.: 1803608-64-1
Cat. No.: B1433435

Get Quote

\ J

Executive Summary

This guide serves as a technical companion and provisional safety assessment for 3-(2-
Methoxyethyl)oxolan-3-amine Hydrochloride.[1] As a specialized building block often utilized
in fragment-based drug discovery (FBDD) to introduce sp3-rich complexity, this compound
lacks a widely harmonized public GHS profile.[1]

This document synthesizes safety data based on Structure-Activity Relationship (SAR) read-
across from close structural analogs (e.g., 3-methyloxolan-3-amine, tetrahydrofuran-3-amine)
and fundamental functional group reactivity.[1] It is designed to bridge the gap between a
standard MSDS and a practical laboratory handbook.

Part 1: Chemical Identity & Structural Context[1]
Substance Identification

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1433435#bc-rfq
https://www.benchchem.com/product/b1433435/docs?utm_src=pdf-body#provisional-safety-handling-guide-3-2-methoxyethyl-oxolan-3-amine-hcl
https://www.benchchem.com/product/b1433435/docs?utm_src=pdf-body#provisional-safety-handling-guide-3-2-methoxyethyl-oxolan-3-amine-hcl
https://chem-space.com/CSSB00020638454-070293
https://chem-space.com/CSSB00020638454-070293
https://chem-space.com/CSSB00020638454-070293
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1433435?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Parameter

Detail

IUPAC Name

3-(2-Methoxyethyl)tetrahydrofuran-3-amine
hydrochloride

Common Name

3-(2-Methoxyethyl)oxolan-3-amine HCI

Molecular Formula

C7H1sNO2[1][2] - HCI

Molecular Weight

~145.20 (Free Base) / ~181.66 (Salt)

Core Scaffold

Tetrahydrofuran (Oxolane)

Key Functionality

Primary Amine (Quaternary C3 position), Ether

side chain

Physical State

White to off-white hygroscopic solid

Structural Significance in Drug Design

The 3,3-disubstituted oxolane ring creates a "gem-disubstituted” constraint.[1] Unlike simple

tetrahydrofuran-3-amines, the quaternary center at position 3 prevents racemization at the

amine attachment point and locks the ether side chain into a specific vector.[1]

e Medicinal Utility: Used to lower logD (via the ether oxygen) while maintaining metabolic

stability compared to acyclic ethers.

« Handling Implication: The quaternary center increases steric bulk, potentially slowing down

nucleophilic attacks during derivatization, requiring higher reaction temperatures (and thus

stricter safety controls).[1]

Part 2: Predictive Hazard Profiling (GHS & SAR

Analysis)

Note: In the absence of specific toxicological data for this exact CAS, the following

classification is derived from "Read-Across" methodology using 3-methyloxolan-3-amine HCI

and general amino-ether salts.

GHS Classification (Predicted)
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Signal Word:WARNING

Hazard Statement

Hazard Class Category Description
Code
) o Causes skin irritation.
Skin Irritation Cat 2 H315 ]
o Causes serious eye
Eye Irritation Cat 2A H319 S
irritation.[3][4][5]
May cause respiratory
STOT - SE Cat3 H335 o
irritation.[3][4][5]
Harmful if swallowed
Acute Tox (Oral) Cat4 H302 (Predicted based on

THF-amine analogs).

The "Hidden" Risks: Expert Analysis

While the GHS codes above are standard for amine salts, this specific molecule presents

unique risks due to its dual-ether structure.[1]

o Peroxide Formation (EUHO019 Context):

o Risk:[1][6][7][8] The oxolane (THF) ring is a known peroxide former. The addition of a

second ether oxygen (methoxyethyl) increases the sites susceptible to radical oxidation if

the free base is isolated.

o Mitigation: As a Hydrochloride salt, the risk is negligible. DANGER: If neutralized to the

free base for coupling, the resulting oil must be used immediately or stored under Argon.

Do not distill the free base to dryness.

» Hygroscopicity & Hydrolysis:

o Risk:[1][6][7][8] The HCI salt is highly hygroscopic due to the polar ether/amine

combination. Absorption of water leads to a sticky gum that is difficult to weigh and may

hydrolyze sensitive reagents (e.g., acid chlorides) in downstream steps.
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Part 3: Technical Handling Protocols
Protocol: Safe "Free-Basing" for Synthesis

Researchers often need the free amine for nucleophilic substitution. This process generates
the highest risk profile for this compound.

Objective: Convert the stable HCI salt to the reactive free amine without triggering
decomposition or peroxide accumulation.

e Preparation: Suspend the HCI salt (1.0 eq) in Dichloromethane (DCM) or 2-MeTHF. Avoid
diethyl ether.

» Neutralization: Cool to 0°C. Add saturated aqueous Na=COs (3.0 eq) or 1M NaOH (1.1 eq).
Do not use solid base directly to avoid hotspots.

» Extraction: Vigorously stir for 15 minutes. Separate layers.
e Drying (Critical): Dry organic layer over Na2SOa.

o Checkpoint: Test for peroxides using starch-iodide paper if the solvent used was old.
o Concentration: Rotary evaporate at <30°C.

o Safety Stop:NEVER concentrate to absolute dryness if heating is involved. Stop when a
viscous oil remains.

Usage: Dissolve immediately in the reaction solvent (e.g., DMF, DMSO).

Storage & Stability

» Condition: Store at 2-8°C.
o Atmosphere: Hygroscopic; store under Nitrogen or Argon.

o Incompatibility: Strong oxidizing agents (peroxide risk), Acid chlorides (exothermic reaction),
Acid anhydrides.[1]

Part 4: Emergency Response & Toxicology
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First Aid Logic

 Inhalation: The HCI salt dust is caustic to mucous membranes. Move to fresh air. If wheezing
occurs (H335), administer oxygen.

o Skin Contact: Brush off loose powder before washing. The compound is water-soluble;
rinsing with copious water is effective.

o Eye Contact: The acidity of the HCI salt can cause corneal damage. Rinse for 15 minutes,
lifting eyelids.[7][9] Do not use neutralization drops.[1]

Spill Management (Solid State)

 |solate: Evacuate non-essential personnel.
o PPE: Wear nitrile gloves, lab coat, and a P95/N95 particulate respirator.

» Neutralize: Cover the spill with a mixture of sodium bicarbonate (soda ash) or calcium
carbonate to neutralize the acidity.

e Clean: Sweep up the white powder (avoid raising dust) and place in a hazardous waste
container labeled "Corrosive Solid, Acidic, Organic, N.O.S."[1]

Part 5: Visualization & Workflows
Diagram 1: Risk Assessment & Handling Decision Tree

This workflow guides the researcher on whether to use the salt directly or generate the free
base, highlighting critical safety stops.[1]
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Start: 3-(2-Methoxyethyl)oxolan-3-amine HCI

Identify Reaction Type

Is the reaction Base-Sensitive?

No (e.g., Amide coupling) \Yes (e.g., SnAr, Alkylation)

USE AS HCL SALT GENERATE FREE BASE

Add Organic Base (DIPEA/TEA) Biphasic Extraction
In-situ (DCM/NaOH)

;

Concentrate Solvent

SAFE PATH:

Minimal Peroxide Risk

CRITICAL STOP:
Do NOT heat >30°C
Do NOT distill to dryness

Use Immediately
(Do not store oil)

Click to download full resolution via product page

Caption: Decision logic for handling the HCI salt vs. generating the reactive free base,
emphasizing thermal limits.
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Diagram 2: Degradation & Peroxide Pathways

Visualizing the specific chemical risks associated with the ether/THF moieties.

+ 02 (Air Exposure)

Decomposition

Hydroperoxide Species

(Explosion Hazard) Polymerization/Gums

C-H Radical Formation
(a-position to Oxygen;
PREVENTION: G )
Store as HCI Salt

Keep under Argon

3-(2-Methoxyethyl)
oxolan-3-amine (Free Base)

Click to download full resolution via product page

Caption: Mechanism of potential peroxide formation in the free base form, highlighting the
necessity of salt storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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